Cas no 16822-65-4 (4(3H)-Quinazolinone,2-(4-methyl-1-piperazinyl)-)

4(3H)-Quinazolinone,2-(4-methyl-1-piperazinyl)- structure
16822-65-4 structure
Product Name:4(3H)-Quinazolinone,2-(4-methyl-1-piperazinyl)-
CAS No:16822-65-4
MF:C13H16N4O
MW:244.292342185974
CID:146798
PubChem ID:135399236
Update Time:2025-04-19

4(3H)-Quinazolinone,2-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Quinazolinone,2-(4-methyl-1-piperazinyl)-
    • 2-(4-methylpiperazin-1-yl)-1H-quinazolin-4-one
    • 1P-333S
    • 2-(4-Methyl-1-piperazinyl)-4(3H)-quinazolinone
    • 2-(4-methyl-piperazin-1-yl)-3H-quinazolin-4-one
    • 2-(4-methylpiperazin-1-yl)quinazolin-4(3H)-one
    • 2-(N-Methyl-piperazino)-3H-chinazolon-4
    • AC1L1YLV
    • AMI 098
    • AMI-098
    • BRN 1578887
    • CHEMBL2169964
    • 2-(4-methylpiperazino)-4(3H)-quinazolinone
    • 4(1H)-Quinazolinone, 2-(4-methyl-1-piperazinyl)- (9CI)
    • CAS_63211
    • NSC_63211
    • 16822-65-4
    • DTXSID20168535
    • 2-(4-methylpiperazin-1-yl)-3,4-dihydroquinazolin-4-one
    • BDBM81956
    • Z990825454
    • AKOS005083331
    • 4(3H)-Quinazolinone, 2-(4-methyl-1-piperazinyl)-
    • 2-(4-methylpiperazin-1-yl)-3H-quinazolin-4-one
    • 4(1H)-Quinazolinone, 2-(4-methyl-1-piperazinyl)-
    • Inchi: 1S/C13H16N4O/c1-16-6-8-17(9-7-16)13-14-11-5-3-2-4-10(11)12(18)15-13/h2-5H,6-9H2,1H3,(H,14,15,18)
    • InChI Key: WWOMJAJTOOLHDS-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2N=C(N1)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 244.13258
  • Monoisotopic Mass: 244.132411
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 47.9

Experimental Properties

  • Density: 1.32
  • Boiling Point: 395.4°C at 760 mmHg
  • Flash Point: 192.9°C
  • Refractive Index: 1.68
  • PSA: 47.94
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